(Z)-3-(5-((6-methoxyquinolin-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid
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Description
(Z)-3-(5-((6-methoxyquinolin-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid is a useful research compound. Its molecular formula is C17H14N2O4S2 and its molecular weight is 374.43. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Applications
Compounds with structural features similar to "(Z)-3-(5-((6-methoxyquinolin-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid" have been extensively studied for their antimicrobial and antifungal properties. For instance, thiazolidinone derivatives synthesized from reactions involving quinoline moieties have demonstrated significant antibacterial and antifungal activities against various microorganisms. These compounds' structures have been confirmed through various analytical methods, showcasing their potential in developing new antimicrobial agents (Rana, Mistry, & Desai, 2008).
Anticancer Activity
Research into the anticancer effects of quinoline and thiazolidinone derivatives has shown promising results, particularly against breast cancer cell lines. New derivatives of 1,2-dihydroquinoline-3-carboxylic acid have been synthesized and evaluated for their efficacy in inhibiting the growth of MCF-7 breast cancer cells. These studies reveal the potential of such compounds in cancer treatment, with some derivatives demonstrating significant anticancer activity compared to reference compounds (Gaber et al., 2021).
Photovoltaic and Optical Applications
The structural modification of acceptor moieties in triazatruxene-based compounds, including those resembling the compound , has been explored for their application in organic solar cells. These modifications aim to improve photovoltaic efficiencies, with designed molecules showing reduced energy gaps and enhanced absorption spectra in the visible region, indicating their potential use in photovoltaic devices (Khan et al., 2019).
Properties
IUPAC Name |
3-[(5Z)-5-[(6-methoxyquinolin-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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InChI |
InChI=1S/C17H14N2O4S2/c1-23-12-4-5-13-10(8-12)2-3-11(18-13)9-14-16(22)19(17(24)25-14)7-6-15(20)21/h2-5,8-9H,6-7H2,1H3,(H,20,21)/b14-9- |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMOFGFWJIDRSBJ-ZROIWOOFSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(C=C2)C=C3C(=O)N(C(=S)S3)CCC(=O)O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC2=C(C=C1)N=C(C=C2)/C=C\3/C(=O)N(C(=S)S3)CCC(=O)O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O4S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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